N-[(E)-(5-Chloro-2-hydroxyphenyl)methylideneamino]-2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanylacetamide
N-[(E)-(5-Chloro-2-hydroxyphenyl)methylideneamino]-2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanylacetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0471691
InChI:
InChI=1S/C16H12Cl2N6O2S/c17-11-1-4-13(5-2-11)24-16(21-22-23-24)27-9-15(26)20-19-8-10-7-12(18)3-6-14(10)25/h1-8,25H,9H2,(H,20,26)/b19-8+
SMILES:
C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)NN=CC3=C(C=CC(=C3)Cl)O)Cl
Molecular Formula:
C16H12Cl2N6O2S
Molecular Weight:
423.3g/mol
N-[(E)-(5-Chloro-2-hydroxyphenyl)methylideneamino]-2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanylacetamide
CAS No.:
Cat. No.: VC0471691
Molecular Formula: C16H12Cl2N6O2S
Molecular Weight: 423.3g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H12Cl2N6O2S |
|---|---|
| Molecular Weight | 423.3g/mol |
| IUPAC Name | N-[(E)-(5-chloro-2-hydroxyphenyl)methylideneamino]-2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C16H12Cl2N6O2S/c17-11-1-4-13(5-2-11)24-16(21-22-23-24)27-9-15(26)20-19-8-10-7-12(18)3-6-14(10)25/h1-8,25H,9H2,(H,20,26)/b19-8+ |
| Standard InChI Key | MMQDVFXPOJFRDC-UFWORHAWSA-N |
| SMILES | C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)NN=CC3=C(C=CC(=C3)Cl)O)Cl |
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